Cas no 16601-02-8 (Benzenesulfonothioicacid, 4-methyl-, S-(phenylmethyl) ester)

• Product Name: Benzenesulfonothioicacid, 4-methyl-, S-(phenylmethyl) ester
• CAS No: 16601-02-8
• MF: C₁₄H₁₄O₂S₂
• MW: 278.389761447906
• CID: 171080
• PubChem ID: 276623
• Update Time: 2025-04-19

Benzenesulfonothioicacid, 4-methyl-, S-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonothioicacid, 4-methyl-, S-(phenylmethyl) ester
• 1-benzylsulfanylsulfonyl-4-methylbenzene
• [(4-methylphenyl)sulfonyl]benzylthio
• AC1L5K90
• AC1Q2LR8
• AC1Q6YEJ
• benzenesulfonothioic acid S-benzyl ester
• benzyl thiotosylate
• NSC124784
• SBB039991
• S-Benzyl 4-methylbenzenesulfonothioate
• S-benzyl 4-methylbenzenethiosulfonate
• toluene-4-thiosulfonic acid S-benzyl ester
• Toluol-4-thiosulfonsaeure-S-benzylester
• NSC-124784
• 16601-02-8
• SCHEMBL11607679
• AKOS000271212
• NCI60_000579
• SY342879
• NSC 124784
• 1-benzylsulfanylsulfonyl-4-methyl-benzene
• CHEMBL1995010
• BDBM50571178
• DTXSID90168062
• 1-[(benzylsulfanyl)sulfonyl]-4-methylbenzene
• S-BENZYL P-TOLUENETHIOSULFONATE

• Inchi： 1S/C14H14O2S2/c1-12-7-9-14(10-8-12)18(15,16)17-11-13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key： AJHXMWXYVYOBQI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)SCC1C=CC=CC=1

Computed Properties

• Exact Mass: 278.04362
• Monoisotopic Mass: 278.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.253
• Boiling Point: 430.8°Cat760mmHg
• Flash Point: 214.4°C
• Refractive Index: 1.615
• PSA: 34.14
• LogP: 4.69790